Experimental and computational study of the exchange interaction between the V(iii) centers in the vanadium-cyclal dimer†

Dalton Transactions Pub Date: 2023-11-03 DOI: 10.1039/D3DT03243D

Abstract

[V2(HCyclal)2] is prepared by controlled oxidation of vanadium nanoparticles at 50 °C in toluene. The V(0) nanoparticles are synthesized in THF by reduction of VCl3 with lithium naphthalenide. They exhibit very small particle sizes of 1.2 ± 0.2 nm and a high reactivity (e.g. with air or water). By reaction of V(0) nanoparticles with the azacrown ether H4Cyclal, [V2(HCyclal)2] is obtained with deep green crystals and high yield. The title compound exhibits a V(III) dimer (V⋯V: 304.1(1) pm) with two deprotonated [HCyclal]3− ligands as anions. V(0) nanoparticles as well as the sole coordination of V(III) by a crown ether as the ligand and nitrogen as sole coordinating atom are shown for the first time. Magnetic measurements and computational results point to antiferromagnetic coupling within the V(III) couple, establishing an antiferromagnetic spin S = 1 dimer with the magnetic susceptibility determined by the thermal population of the total spin ranging from ST = 0 to ST = 2.

Graphical abstract: Experimental and computational study of the exchange interaction between the V(iii) centers in the vanadium-cyclal dimer
Experimental and computational study of the exchange interaction between the V(iii) centers in the vanadium-cyclal dimer†
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